Cas no 1807287-68-8 (Ethyl 6-cyano-4-hydroxypicolinate)

• Product Name: Ethyl 6-cyano-4-hydroxypicolinate
• CAS No: 1807287-68-8
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 4904033
• Update Time: 2025-06-30

Ethyl 6-cyano-4-hydroxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-4-hydroxypicolinate

• Inchi： 1S/C9H8N2O3/c1-2-14-9(13)8-4-7(12)3-6(5-10)11-8/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： QDQSWFBFIIIZAT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C=C(C#N)N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 0.5
• Topological Polar Surface Area: 79.2

Additional information on Ethyl 6-cyano-4-hydroxypicolinate

Comprehensive Analysis of Ethyl 6-cyano-4-hydroxypicolinate (CAS No. 1807287-68-8): Properties, Applications, and Industry Trends

Ethyl 6-cyano-4-hydroxypicolinate (CAS No. 1807287-68-8) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This picolinate derivative features a cyano group at the 6-position and a hydroxyl group at the 4-position, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in crop protection formulations and drug discovery, aligning with the growing demand for sustainable agrochemicals and targeted therapies.

The compound's chemical stability and solubility profile (logP ~1.8) make it suitable for formulation optimization, a key focus area for researchers developing next-generation pesticides. Industry reports indicate increased patent filings involving 1807287-68-8 since 2020, particularly for fungicidal applications. Its mechanism of action is being investigated in relation to enzyme inhibition pathways, coinciding with the rise of precision agriculture technologies.

From a synthetic chemistry perspective, Ethyl 6-cyano-4-hydroxypicolinate demonstrates remarkable reactivity selectivity in cross-coupling reactions. This property addresses the pharmaceutical industry's need for atom-efficient synthesis, reducing waste in API production. Analytical data (HPLC purity >98%) confirms its suitability as a high-purity building block, meeting stringent quality control standards for GMP manufacturing.

Environmental considerations position this compound favorably within the green chemistry paradigm. Its biodegradation profile shows advantages over traditional chlorinated analogues, responding to regulatory pressures for eco-friendly alternatives. Computational studies using QSAR models predict low ecotoxicity risks, making it a candidate for sustainable crop solutions – a trending topic in agtech innovation forums.

Market analysts note growing interest in 1807287-68-8 from contract research organizations specializing in catalytic process development. The compound's crystalline form (mp 142-144°C) facilitates purification scalability, addressing pain points in kilolab production. Recent publications describe its utility in constructing nitrogen-rich scaffolds for kinase inhibitor libraries, tapping into the booming cancer therapeutics market.

Technological advancements in flow chemistry have enabled more efficient handling of Ethyl 6-cyano-4-hydroxypicolinate's reactive functional groups. This aligns with industry 4.0 trends toward automated synthesis platforms. Safety data sheets indicate favorable handling characteristics compared to traditional pyridine derivatives, reducing workplace exposure concerns – a critical factor in occupational health discussions.

The compound's spectroscopic fingerprints (characteristic IR absorption at 2220 cm^-1 for CN stretch) provide reliable quality assurance markers for analytical laboratories. This feature supports the pharmaceutical industry's shift toward PAT-enabled manufacturing (Process Analytical Technology), a hot topic in continuous processing webinars. Regulatory databases show no significant usage restrictions under current REACH guidelines, facilitating global supply chain integration.

Emerging research explores the chemodiversity potential of 1807287-68-8 in combinatorial chemistry approaches. Its hydrogen bonding capacity (measured by ΔH_fusion = 28 kJ/mol) enables predictable molecular recognition patterns, valuable for fragment-based drug design. These attributes position the compound as a strategic asset in medicinal chemistry pipelines targeting protein-protein interactions.

Supply chain analytics reveal steady growth in custom synthesis requests for Ethyl 6-cyano-4-hydroxypicolinate, particularly from specialty chemical distributors serving the bioconjugation sector. The compound's protecting group compatibility makes it attractive for developing antibody-drug conjugates (ADCs), a rapidly expanding biopharmaceutical segment. Storage stability studies (>24 months at -20°C) support its adoption in long-term research programs.

In conclusion, CAS 1807287-68-8 represents a compelling case study in value-added intermediates, bridging multiple disciplines from catalysis science to formulation technology. Its dual applicability in life sciences and material innovation reflects the convergence trend in modern chemical research. As industries prioritize molecular efficiency and sustainability metrics, this multifunctional picolinate is poised for expanded utilization across knowledge-driven economies.